3,8-dibenzyl-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 2,6-dibenzyl-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C24H23N5O2/c1-16-17(2)29-20-21(25-23(29)27(16)14-18-10-6-4-7-11-18)26(3)24(31)28(22(20)30)15-19-12-8-5-9-13-19/h4-13H,14-15H2,1-3H3
• InChI Key: CAHSZDIDJKQYHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C3=C(N=C2N1CC4=CC=CC=C4)N(C(=O)N(C3=O)CC5=CC=CC=C5)C)C
• Molecular Formula: C24H23N5O2
• Molecular Weight: 413.5 g/mol
• CAS No.: 887460-77-7

Description

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Physical and Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Scientific Research Applications

Synthesis and Antiviral Activity

The chemical synthesis of imidazo[1,2-a]-s-triazine nucleosides, which are structurally related to 3,8-dibenzyl-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione, has been explored. These compounds, including their nucleoside and nucleotide derivatives, were tested against various viruses such as herpes, rhino, and parainfluenza in tissue culture, showing moderate activity against rhinovirus at non-toxic levels (Kim et al., 1978).

Potential Antidepressant Agents

A series of derivatives, including this compound, were synthesized and evaluated for their affinity to serotonin (5-HT1A/5-HT7) receptors and phosphodiesterase (PDE4B and PDE10A) inhibitor activity. Preliminary pharmacological in vivo studies indicated potential antidepressant effects in forced swim tests in mice, with enhanced antianxiety effects compared to the reference drug diazepam (Zagórska et al., 2016).

Dual-Target-Directed Ligands

The synthesis and biological evaluation of N9-benzyl-substituted imidazo-, pyrimido-, and 1,3-diazepino[2,1-f]purinediones, structurally similar to this compound, were designed as dual-target-directed ligands. These compounds combine A2A adenosine receptor (AR) antagonistic activity with monoamine oxidase B (MAO-B) inhibition. The study identified potent, selective MAO-B inhibitors and dual-acting ligands with potential applications in neurodegenerative diseases (Załuski et al., 2019).

Regioisomeric Ring-Expanded Xanthine Nucleosides

Research on novel regioisomeric ring-expanded purine nucleosides, which share a core structure with this compound, revealed the synthesis of nucleosides containing the imidazo[4,5-e][1,2,4]triazepine nucleus. These compounds exhibit unique glycosylation patterns and potential for further biological evaluation (Bhadti et al., 1992).

Mechanism of Action

Target of Action

Imidazole derivatives have been shown to have a broad range of targets due to their versatile chemical structure . For instance, some imidazole derivatives have been found to inhibit Pantothenate synthetase of Mycobacterium tuberculosis .

Mode of Action

The interaction of imidazole derivatives with their targets can vary greatly depending on the specific derivative and target. For example, some imidazole derivatives can inhibit the activity of their target enzymes, leading to a decrease in the production of certain biochemicals .

Biochemical Pathways

Imidazole derivatives can affect various biochemical pathways. For instance, inhibition of Pantothenate synthetase can disrupt the synthesis of Coenzyme A, which is essential for fatty acid synthesis and energy metabolism .

Pharmacokinetics

The ADME properties of imidazole derivatives can also vary. Some imidazole derivatives have been found to have good absorption and distribution profiles, making them potentially effective therapeutic agents .

Result of Action

The molecular and cellular effects of imidazole derivatives can include the inhibition of cell growth and proliferation, particularly in the case of antimicrobial and anticancer agents .

Action Environment

The action, efficacy, and stability of imidazole derivatives can be influenced by various environmental factors, including pH, temperature, and the presence of other biochemicals .

Future Directions

Imidazole has become an important synthon in the development of new drugs. The broad range of chemical and biological properties of imidazole make it a promising area for future research.